Cas no 501117-00-6 (3-NAPHTHALEN-1-YL-ISOXAZOL-5-YLAMINE)

3-NAPHTHALEN-1-YL-ISOXAZOL-5-YLAMINE structure
501117-00-6 structure
Product Name:3-NAPHTHALEN-1-YL-ISOXAZOL-5-YLAMINE
CAS No:501117-00-6
MF:C13H10N2O
MW:210.23130273819
CID:933302
PubChem ID:3847648
Update Time:2025-04-19

3-NAPHTHALEN-1-YL-ISOXAZOL-5-YLAMINE Chemical and Physical Properties

Names and Identifiers

    • 3-NAPHTHALEN-1-YL-ISOXAZOL-5-YLAMINE
    • 3-naphthalen-1-yl-1,2-oxazol-5-amine
    • AKOS000261991
    • 3-(NAPHTHALEN-1-YL)-1,2-OXAZOL-5-AMINE
    • DTXSID00397260
    • 3-(Naphthalen-1-yl)isoxazol-5-amine
    • 501117-00-6
    • MDL: MFCD07382937
    • Inchi: 1S/C13H10N2O/c14-13-8-12(15-16-13)11-7-3-5-9-4-1-2-6-10(9)11/h1-8H,14H2
    • InChI Key: IKGUWFSCIVLXIH-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C2=CC=CC3C=CC=CC2=3)=N1)N

Computed Properties

  • Exact Mass: 210.079312947g/mol
  • Monoisotopic Mass: 210.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 52Ų
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